Cas no 887672-13-1 (3-(2E)-but-2-en-1-yl-8-cyclopentyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product name: 3-(2E)-but-2-en-1-yl-8-cyclopentyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887672-13-1
• MF: C₁₉H₂₅N₅O₂
• MW: 355.434103727341
• CID: 5439522

3-(2E)-but-2-en-1-yl-8-cyclopentyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-[(E)-but-2-enyl]-6-cyclopentyl-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• 3-(2E)-but-2-en-1-yl-8-cyclopentyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C19H25N5O2/c1-5-6-11-22-17(25)15-16(21(4)19(22)26)20-18-23(14-9-7-8-10-14)12(2)13(3)24(15)18/h5-6,14H,7-11H2,1-4H3
• InChI Key： LDSHGNSLVZRGAD-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(C3CCCC3)C1=NC1=C2C(=O)N(CC=CC)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 3-(2E)-but-2-en-1-yl-8-cyclopentyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Overview of 3-(2E)-but-2-en-1-yl-8-cyclopentyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887672-13-1)

3-(2E)-but-2-en-1-yl-8-cyclopentyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887672-13-1) is a specialized purine derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the class of imidazo-purine derivatives, which are known for their potential therapeutic applications. The presence of a cyclopentyl group and a but-2-en-1-yl side chain in its structure makes it a subject of extensive study in drug discovery and development.

The compound's molecular formula and structural complexity contribute to its diverse range of potential applications. Researchers have explored its role as a kinase inhibitor, particularly in the context of cancer therapy and inflammatory diseases. The imidazo[1,2-g]purine core is a key pharmacophore, often associated with modulating cellular signaling pathways. This has led to increased interest in its structure-activity relationships (SAR) and its potential as a lead compound in medicinal chemistry.

One of the most compelling aspects of 3-(2E)-but-2-en-1-yl-8-cyclopentyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is its relevance in targeted drug design. With the growing emphasis on precision medicine, compounds like this are being investigated for their ability to interact with specific protein targets while minimizing off-target effects. The but-2-en-1-yl moiety, in particular, has been studied for its role in enhancing bioavailability and cell permeability, which are critical factors in drug development.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in high-throughput screening and computational chemistry. 3-(2E)-but-2-en-1-yl-8-cyclopentyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been a focal point in this regard, with studies highlighting its potential in enzyme modulation and signal transduction inhibition. Its synthetic accessibility and structural versatility make it a valuable candidate for further optimization.

The compound's physicochemical properties, such as its solubility, stability, and logP value, are also areas of active research. These properties are crucial for determining its pharmacokinetic profile and therapeutic efficacy. Additionally, its potential applications in neurodegenerative diseases and metabolic disorders have been explored, aligning with current trends in drug repurposing and multi-target therapeutics.

From a market perspective, 3-(2E)-but-2-en-1-yl-8-cyclopentyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is part of a broader category of heterocyclic compounds that are in high demand for pharmaceutical R&D. The increasing focus on personalized medicine and biomarker-driven therapies has further amplified its significance. Companies specializing in custom synthesis and contract research are actively offering this compound to support academic and industrial research efforts.

In conclusion, 3-(2E)-but-2-en-1-yl-8-cyclopentyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887672-13-1) represents a promising avenue for drug discovery and therapeutic innovation. Its unique chemical structure, combined with its potential biological activities, positions it as a valuable tool for researchers exploring new treatments for complex diseases. As the field of medicinal chemistry continues to evolve, this compound is likely to remain a key player in the development of next-generation therapeutics.